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An In-Depth Technical Guide to 4-Cyanopyridine: Properties, Structure, and Applications

A Note on Nomenclature: This guide focuses on 4-Cyanopyridine (also known as
isonicotinonitrile or pyridine-4-carbonitrile). While the initial topic requested was "4-
isocyanopyridine,” publicly available scientific literature on this specific isomer is limited. In
contrast, 4-Cyanopyridine is a widely studied and industrially significant compound. Given the
potential for nomenclature ambiguity between the cyano (-C=N), isocyano (-N+=C-), and
isocyanate (-N=C=0) functional groups, this guide provides a comprehensive overview of the
more common and extensively documented 4-Cyanopyridine to best serve the needs of
researchers and drug development professionals.

Introduction

4-Cyanopyridine is a versatile heterocyclic organic compound that serves as a critical building
block in the synthesis of a wide array of fine chemicals, pharmaceuticals, and agrochemicals.
[1][2] Characterized by a pyridine ring substituted with a cyano group at the para-position
(position 4), its unique electronic structure and the reactivity of both the pyridine nitrogen and
the nitrile function make it a valuable intermediate for synthetic chemists.[1][3] The primary
industrial route for its production is the high-yield ammoxidation of 4-methylpyridine (also
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known as y-picoline).[1][4] This guide provides a detailed exploration of its fundamental
properties, molecular structure, synthesis, reactivity, and key applications.

Physicochemical and Spectroscopic Properties

4-Cyanopyridine is a white to off-white or light brown crystalline solid at room temperature,
often with a pungent odor.[1][5][6] It is soluble in water and polar organic solvents like ethanol,
ether, and benzene.[2][7] Its polarity and solubility are key factors in its utility as a reagent in
various reaction conditions.[2]

Table 1: Core Physicochemical Properties of 4-Cyanopyridine

Property Value Source(s)
Molecular Formula CeHaNz2 [518]
Molecular Weight 104.11 g/mol [5]18]
CAS Number 100-48-1 [519]
Appearance White to off-white crystalline (1176}
solid

Melting Point 77-81 °C [1][9]
Boiling Point 196 °C [1119]
Flash Point 88 °C [1][9]
Water Solubility 3.2 g/100 mL (16.4 °C); 40 g/L [1119]
Density 1.12 g/cm3 [1]

Spectroscopic analysis is crucial for the identification and characterization of 4-cyanopyridine.
Theoretical and experimental studies have provided detailed insights into its spectral
properties. Density Functional Theory (DFT) calculations are often employed to simulate its
infrared (IR), UV-Vis, and Nuclear Magnetic Resonance (NMR) spectra, which show good
correlation with experimental data.

Molecular Structure
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The molecular structure of 4-cyanopyridine consists of a planar pyridine ring with a linear cyano
group attached at the C4 position. This structure allows it to act as either a monodentate ligand,
coordinating through the pyridine nitrogen, or as a bidentate ligand, bridging two metal centers
via both the pyridine and nitrile nitrogen atoms.[10][11] This dual coordinating ability makes it a
valuable component in the construction of coordination polymers and metal-organic
frameworks (MOFs).[10][11]

Caption: Molecular structure of 4-Cyanopyridine.

Synthesis and Reactivity
Industrial Synthesis: Ammoxidation of 4-Methylpyridine

The predominant industrial method for synthesizing 4-cyanopyridine is the vapor-phase
ammoxidation of 4-methylpyridine (4-picoline).[4] This process involves reacting 4-
methylpyridine with ammonia and air at high temperatures over a catalyst.[4][12]

Experimental Protocol: Vapor-Phase Ammoxidation

Vaporization: 4-Methylpyridine and ammonia are vaporized and preheated to a temperature
between 180-330°C.[4]

e Mixing: The preheated vapors are transferred to a mixing tank and uniformly mixed with air.
The typical molar ratio of reactants is 4-picoline:NHs:air = 1:2-7:10-15.[12]

o Catalytic Reaction: The gas mixture is fed into a fixed-bed reactor containing a suitable
catalyst. The reaction temperature is maintained between 330-450°C.[4][12] Various
catalysts have been patented for this process, often based on vanadium and molybdenum
oxides.[7]

e Product Isolation: The resulting gas stream is cooled and condensed to obtain crude 4-
cyanopyridine.[4]

 Purification: The crude product is purified by distillation to yield the final product with a purity
often exceeding 99%.[1][4] This method is highly efficient, with conversion rates of 4-
methylpyridine reported to be above 99% and yields of 4-cyanopyridine greater than 98%.
[12]
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Caption: Industrial synthesis workflow for 4-Cyanopyridine.

Chemical Reactivity

The chemistry of 4-cyanopyridine is dominated by the reactivity of its two functional groups:

 Nitrile Group (-C=N): The cyano group can undergo a variety of transformations. It can be
readily hydrolyzed to form isonicotinamide and subsequently isonicotinic acid, or reduced to
an amine (-CHzNH2).[1][13] It also participates in cycloaddition reactions and can be used to
form tetrazoles.[2]

e Pyridine Ring: The nitrogen atom in the pyridine ring is nucleophilic and can coordinate to
metal ions, making 4-cyanopyridine an excellent ligand in coordination chemistry.[11] The
ring can also undergo reactions such as N-oxidation to form 4-cyanopyridine N-oxide.[14]
Recently, visible-light-mediated photocatalysis has utilized 4-cyanopyridine in 1,2-
difunctionalization reactions of alkenes, where it accepts an electron to form a persistent
pyridyl radical anion.[15]

Applications in Research and Drug Development
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4-Cyanopyridine's versatile reactivity makes it a cornerstone intermediate in several high-value
applications.

Pharmaceutical Synthesis

A primary application of 4-cyanopyridine is as a key intermediate in the synthesis of
pharmaceuticals.[1][3][6]

 Isoniazid: It is a precursor to Isoniazid (also known as Remifon), a first-line medication for
the treatment of tuberculosis.[6][7][13] The synthesis involves the hydrolysis of the nitrile to
an amide, followed by reaction with hydrazine hydrate.[13]

o Topiroxostat: It is used in the synthesis of Topiroxostat, a drug for treating hyperuricemia and
gout.[7]

» Pinacidil: It serves as a starting material for the antihypertensive agent Pinacidil.[2]

o Cancer Research: Novel cyanopyridine-based derivatives have been synthesized and
investigated as potential anticancer agents, showing inhibitory activity against targets like
Pim-1 kinase and human topoisomerase-I13.[16][17]

Agrochemicals and Specialty Chemicals

4-Cyanopyridine is a building block for various pesticides and herbicides that incorporate the
pyridine ring structure.[1][3] Furthermore, it is a precursor for the synthesis of 4-
Dimethylaminopyridine (DMAP), a highly efficient nucleophilic catalyst used extensively in
organic synthesis, particularly for acylation reactions.[1][7]

Coordination Chemistry and Materials Science

As a ligand, 4-cyanopyridine is of great interest to materials scientists. Its ability to act as a
linear, bidentate bridge between metal centers has been exploited in the design of new metal-
organic frameworks (MOFs) and coordination polymers.[10][11] It has also been used as a
spectroscopic probe for studying enzymes like cytochrome P450.[18]

Safety and Handling
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4-Cyanopyridine is classified as harmful and requires careful handling in a laboratory or
industrial setting.

Table 2: GHS Hazard Information

Hazard Class Hazard Statement Source(s)
Acute Toxicity, Oral H302: Harmful if swallowed [51[19][20]
o H312: Harmful in contact with

Acute Toxicity, Dermal ) [51[19][20]
skin

Acute Toxicity, Inhalation H332: Harmful if inhaled [19][20]

Skin Irritation H315: Causes skin irritation [19]

o H319: Causes serious eye

Eye Irritation o [51[19]

irritation

Handling Precautions:
o Work in a well-ventilated area or under a fume hood.[9][21]
» Avoid breathing dust and vapors.[19][21]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and protective clothing.[20][21]

» Store in a cool, dry, well-ventilated place away from incompatible materials such as strong
oxidizing agents, strong acids, and strong bases.[9][19]

Conclusion

4-Cyanopyridine is a compound of significant academic and industrial importance. Its
straightforward, high-yield synthesis and the versatile reactivity of its cyano and pyridine
functionalities have established it as an indispensable intermediate in the production of life-
saving drugs, advanced agricultural products, and novel materials. Continued research into its
reaction mechanisms, particularly in photocatalysis and coordination chemistry, promises to
unlock new applications for this pivotal chemical building block.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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